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Compound of Interest

Compound Name: Chlorodiisopropylsilane

CAS No.: 2227-29-4

Cat. No.: B1588518

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorodiisopropylsilane (CDIPS) is a versatile organosilane reagent frequently employed in

organic synthesis, particularly as a protecting group for alcohols. Its unique steric and

electronic properties, conferred by the two isopropyl groups and the reactive silicon-chlorine

bond, make it a valuable tool in the synthesis of complex molecules, including active

pharmaceutical ingredients. An in-depth understanding of its physical properties is paramount

for its safe handling, effective use in chemical reactions, and the development of robust and

scalable synthetic processes. This technical guide provides a comprehensive overview of the

core physical properties of Chlorodiisopropylsilane, detailed experimental protocols for their

determination, and essential safety and handling information.

Core Physical Properties
The physical characteristics of Chlorodiisopropylsilane are summarized in the table below.

These values have been compiled from various sources and represent the most current and

reliable data available.
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Property Value Units Notes

Molecular Formula C₆H₁₅ClSi

Molecular Weight 150.72 g/mol

Appearance Colorless liquid

Density 0.883 g/mL at 25 °C

Boiling Point 58 - 60 °C at 50 mmHg

143 °C
at 760 mmHg

(estimated)

Refractive Index

(n_D²⁰)
1.429

Flash Point 38 °C (closed cup)

Solubility Profile
Chlorodiisopropylsilane is a nonpolar compound and, as such, exhibits good solubility in a

range of common aprotic organic solvents. It is crucial to use anhydrous solvents, as

Chlorodiisopropylsilane readily reacts with water and other protic solvents.

Solvent Solubility

Hexane Soluble

Toluene Soluble

Diethyl Ether Soluble

Tetrahydrofuran (THF) Soluble

Dichloromethane Soluble

Acetone Reacts

Ethanol Reacts

Water Reacts Violently
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Reactivity and Stability
Chlorodiisopropylsilane is a reactive compound, primarily due to the polar Si-Cl bond. It is

highly sensitive to moisture and will readily hydrolyze in the presence of water to form

diisopropylsilanol, which can further condense to form disiloxanes. It will also react with other

protic solvents such as alcohols and amines. The compound should be stored under an inert

atmosphere (e.g., nitrogen or argon) in a tightly sealed container to prevent degradation.

Experimental Protocols
The following sections provide detailed methodologies for the experimental determination of

the key physical properties of Chlorodiisopropylsilane. These protocols are designed to be

conducted by trained laboratory personnel and take into account the compound's reactive and

hazardous nature.

Determination of Boiling Point under Reduced Pressure
Objective: To accurately measure the boiling point of Chlorodiisopropylsilane at a reduced

pressure.

Apparatus:

Schlenk line or vacuum manifold with a pressure gauge (manometer)

Heating mantle with a stirrer

Round-bottom flask (e.g., 25 mL)

Distillation head with a thermometer adapter

Condenser

Receiving flask

Calibrated thermometer (-10 to 200 °C)

Vacuum pump
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Inert gas source (Nitrogen or Argon)

Procedure:

Apparatus Setup: Assemble the distillation apparatus. All glassware must be thoroughly dried

in an oven (e.g., at 120 °C overnight) and allowed to cool under a stream of inert gas.

Sample Handling: Under a positive pressure of inert gas, transfer approximately 5-10 mL of

Chlorodiisopropylsilane into the round-bottom flask. Add a small, inert boiling chip or a

magnetic stir bar.

System Inerting: Connect the apparatus to the Schlenk line. Evacuate the system and

backfill with inert gas three times to ensure an inert atmosphere.

Pressure Adjustment: With the inert gas supply closed, slowly open the connection to the

vacuum pump. Carefully adjust the pressure to the desired value (e.g., 50 mmHg) using a

needle valve or a similar control, monitoring the pressure with the manometer.

Heating and Distillation: Begin stirring the liquid and gradually heat the flask using the

heating mantle.

Boiling Point Measurement: Observe the temperature on the thermometer. The boiling point

is the temperature at which the liquid is vigorously boiling and a steady stream of

condensate is observed on the thermometer bulb and in the condenser. Record the stable

temperature reading and the corresponding pressure.

Shutdown: Once the measurement is complete, remove the heating mantle and allow the

apparatus to cool to room temperature under vacuum. Then, slowly introduce inert gas to

bring the system back to atmospheric pressure before disconnecting the apparatus.

Determination of Density using a Pycnometer
Objective: To determine the density of Chlorodiisopropylsilane at a specific temperature

using a calibrated pycnometer.

Apparatus:

Pycnometer (Gay-Lussac type, e.g., 10 mL) with a ground-glass stopper
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Analytical balance (readable to at least 0.1 mg)

Constant temperature water bath

Inert gas source (Nitrogen or Argon)

Glove box or Schlenk line for handling the sample

Procedure:

Pycnometer Calibration:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer with its stopper on the analytical balance (m₁).

Fill the pycnometer with deionized water of a known temperature (e.g., 25 °C). Insert the

stopper, allowing excess water to escape through the capillary.

Dry the exterior of the pycnometer and weigh it (m₂).

The volume of the pycnometer (V) can be calculated using the density of water (ρ_water)

at the measured temperature: V = (m₂ - m₁) / ρ_water.

Density Measurement of Chlorodiisopropylsilane:

Thoroughly dry the calibrated pycnometer.

Inside a glove box or under a positive pressure of inert gas, fill the pycnometer with

Chlorodiisopropylsilane.

Stopper the pycnometer, allowing the excess liquid to emerge.

Place the filled pycnometer in the constant temperature water bath (e.g., 25 °C) for at least

30 minutes to reach thermal equilibrium.

Remove the pycnometer from the bath, carefully dry the exterior, and weigh it on the

analytical balance (m₃).
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Calculation:

The density of Chlorodiisopropylsilane (ρ_CDIPS) is calculated as follows: ρ_CDIPS =

(m₃ - m₁) / V.

Determination of Refractive Index using an Abbe
Refractometer
Objective: To measure the refractive index of Chlorodiisopropylsilane.

Apparatus:

Abbe refractometer with a temperature-controlled prism

Constant temperature circulating bath

Light source (typically a sodium lamp, 589 nm)

Syringe and needle for sample application

Dry, lint-free tissues

Anhydrous isopropanol or acetone for cleaning

Procedure:

Instrument Calibration: Calibrate the refractometer according to the manufacturer's

instructions, typically using a standard of known refractive index (e.g., distilled water).

Temperature Control: Set the circulating bath to the desired temperature (e.g., 20 °C) and

allow the refractometer prisms to equilibrate.

Sample Application: Open the prism assembly. Using a syringe, apply a few drops of

Chlorodiisopropylsilane to the surface of the lower prism. Handle the sample under an

inert atmosphere as much as possible to minimize exposure to moisture.

Measurement: Close the prism assembly. Look through the eyepiece and adjust the control

to bring the dividing line between the light and dark fields into sharp focus. Rotate the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1588518/docs?utm_src=pdf-body#technical-guide-physical-properties-of-chlorodiisopropylsilane
https://www.benchchem.com/product/b1588518/docs?utm_src=pdf-body#technical-guide-physical-properties-of-chlorodiisopropylsilane
https://www.benchchem.com/product/b1588518/docs?utm_src=pdf-body#technical-guide-physical-properties-of-chlorodiisopropylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


measurement knob until the dividing line is centered on the crosshairs.

Reading: Read the refractive index value from the instrument's scale.

Cleaning: Immediately after the measurement, open the prisms and clean them thoroughly

with a soft tissue moistened with an anhydrous solvent (e.g., isopropanol), followed by a dry

tissue.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (CDCl₃): The proton NMR spectrum of Chlorodiisopropylsilane is expected to

show a multiplet for the methine protons (CH) of the isopropyl groups and a doublet for the

methyl protons (CH₃) of the isopropyl groups. A singlet for the Si-H proton will also be

present.

¹³C NMR (CDCl₃): The carbon NMR spectrum will show two distinct signals corresponding to

the methine and methyl carbons of the isopropyl groups.

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Chlorodiisopropylsilane will exhibit characteristic absorption bands. A

strong band corresponding to the Si-H stretch is expected around 2100-2200 cm⁻¹. C-H

stretching and bending vibrations from the isopropyl groups will also be prominent.

Logical Relationships and Experimental Workflow
The following diagram illustrates the logical flow of characterizing the physical properties of

Chlorodiisopropylsilane, emphasizing the importance of starting with a pure sample and the

interrelation of different physical measurements.
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Workflow for Physical Property Determination of Chlorodiisopropylsilane

Sample Preparation and Handling

Physical Property Measurement Spectroscopic Characterization

Pure Chlorodiisopropylsilane

Handling under Inert Atmosphere
(Glove Box / Schlenk Line)

Boiling Point Determination
(Reduced Pressure)

Prevents Hydrolysis

Density Measurement
(Pycnometer)

Prevents Hydrolysis

Refractive Index Measurement
(Abbe Refractometer)

Prevents Hydrolysis

Solubility Assessment NMR Spectroscopy
(¹H, ¹³C) FTIR Spectroscopy

Use of Anhydrous Solvents

Click to download full resolution via product page

Caption: Workflow for the determination of physical properties of Chlorodiisopropylsilane.

Safety and Handling
Chlorodiisopropylsilane is a flammable and corrosive liquid. It reacts with water to release

toxic gas.[1] All handling should be performed in a well-ventilated fume hood by personnel

wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2] The compound should be stored in a cool, dry, and well-

ventilated area away from sources of ignition and incompatible materials such as water, acids,

bases, and oxidizing agents.[3]

This technical guide provides a comprehensive overview of the physical properties of

Chlorodiisopropylsilane, along with detailed experimental protocols and safety information.
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Adherence to these guidelines will ensure the safe and effective use of this important reagent

in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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